Cas no 626-98-2 (2-Pentenoic acid)

• Product Name: 2-Pentenoic acid
• CAS No: 626-98-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 514486
• Update Time: 2026-04-29

2-Pentenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid
• TRANS-2-PENTENOIC ACID
• Pent-2-enoic acid

Computed Properties

• Exact Mass: 100.05244

Experimental Properties

• Density: 0.99 g/mL at 25 °C(lit.)
• Melting Point: 9-11 °C(lit.)
• Boiling Point: 106 °C20 mm Hg(lit.)
• Refractive Index: n20/D 1.452(lit.)
• PSA: 37.3
• LogP: 1.03720

2-Pentenoic acid Security Information

• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：22-34
• Packing Group：III